Cas no 725746-43-0 (1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester
• CAS No: 725746-43-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 558827
• PubChem ID: 45095090
• Update Time: 2025-04-19

1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 4-ethyl-2-oxo-, 1,1-dimethylethyl ester
• 1-Pyrrolidinecarboxylicacid,4-ethyl-2-oxo-,1,1-dimethylethylester(9CI)
• 725746-43-0
• tert-Butyl 4-ethyl-2-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-5-8-6-9(13)12(7-8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： NPGDNCPQSCZCFH-UHFFFAOYSA-N
• SMILES： O(C(N1C(CC(CC)C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.136
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 1.8